Cas no 953140-25-5 (N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)naphthalene-1-sulfonamide)

• Product Name: N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)naphthalene-1-sulfonamide
• CAS No: 953140-25-5
• MF: C₂₁H₂₄N₂O₃S
• MW: 384.491864204407
• CID: 6295341
• PubChem ID: 16888219
• Update Time: 2025-08-05

N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)naphthalene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)naphthalene-1-sulfonamide
• 953140-25-5
• F5017-0799
• VU0629728-1
• AKOS024490186
• N-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)naphthalene-1-sulfonamide
• N-[[1-(furan-2-ylmethyl)piperidin-4-yl]methyl]naphthalene-1-sulfonamide
• SCHEMBL19111386
• N-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)naphthalene-1-sulfonamide

• Inchi： 1S/C21H24N2O3S/c24-27(25,21-9-3-6-18-5-1-2-8-20(18)21)22-15-17-10-12-23(13-11-17)16-19-7-4-14-26-19/h1-9,14,17,22H,10-13,15-16H2
• InChI Key： AMFZNWHKKHWWAR-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2C=CC=CC1=2)(NCC1CCN(CC2=CC=CO2)CC1)(=O)=O

Computed Properties

• Exact Mass: 384.15076381g/mol
• Monoisotopic Mass: 384.15076381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 70.9Ų

Additional information on N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)naphthalene-1-sulfonamide

N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)naphthalene-1-sulfonamide (CAS No. 953140-25-5): An Overview

N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)naphthalene-1-sulfonamide (CAS No. 953140-25-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to as Furan-Piperidine-Naphthalene Sulfonamide (FPNS), is characterized by its complex molecular architecture, which includes a naphthalene sulfonamide moiety and a furan-substituted piperidine group. These structural elements contribute to its diverse biological activities, making it a promising candidate for further research and development.

The naphthalene sulfonamide moiety is a well-known pharmacophore that has been extensively studied for its various biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of this moiety in FPNS suggests that the compound may exhibit similar therapeutic effects. Additionally, the furan-substituted piperidine group adds further complexity and potential for modulating specific biological targets. Furan derivatives are known for their ability to interact with various receptors and enzymes, which can enhance the overall pharmacological profile of the compound.

Recent studies have highlighted the potential of FPNS in several therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2022 investigated the anti-inflammatory properties of FPNS and found that it effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This suggests that FPNS could be a valuable candidate for the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the potential anticancer activity of FPNS. Research conducted by a team at the University of California, Los Angeles (UCLA) demonstrated that FPNS exhibited significant cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell proliferation, which are crucial processes in cancer therapy.

In addition to its therapeutic potential, FPNS has also been studied for its ability to modulate specific receptors and enzymes. A study published in the European Journal of Medicinal Chemistry in 2021 reported that FPNS selectively binds to serotonin receptors, particularly 5-HT_1A and 5-HT_2A. This selective binding activity could have implications for treating psychiatric disorders such as depression and anxiety. The researchers noted that FPNS showed a favorable pharmacokinetic profile, with good oral bioavailability and low toxicity, making it a promising lead compound for further drug development.

The synthesis of N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)naphthalene-1-sulfonamide involves several steps, including the preparation of the furan-substituted piperidine intermediate and its subsequent coupling with naphthalene sulfonamide. The synthetic route has been optimized to ensure high yields and purity, making it feasible for large-scale production. This is crucial for advancing FPNS from preclinical studies to clinical trials.

Clinical trials are an essential step in evaluating the safety and efficacy of new drugs. While FPNS is still in the preclinical stage, preliminary data from animal studies have shown promising results. For example, a study conducted at Harvard Medical School evaluated the pharmacokinetics and pharmacodynamics of FPNS in rodents and found that it was well-tolerated with no significant adverse effects observed at therapeutic doses. These findings provide a strong foundation for initiating human clinical trials in the near future.

In conclusion, N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)naphthalene-1-sulfonamide (CAS No. 953140-25-5) is a multifaceted compound with a broad range of potential therapeutic applications. Its unique structural features contribute to its diverse biological activities, making it an attractive candidate for further research and development. As more studies are conducted, it is likely that new insights into its mechanisms of action will emerge, paving the way for innovative treatments in various medical fields.